MDR Reversal Activity: Trilobine vs Isotrilobine vs Verapamil in Doxorubicin-Resistant Breast Cancer Cells
In a bioassay-directed fractionation study using the bicinchoninic acid (BCA) assay on doxorubicin-resistant MCF-7/ADR human breast adenocarcinoma cells, trilobine demonstrated MDR-reversing activity with a slope of 28 [1]. This contrasts sharply with its N-methyl diastereoisomer isotrilobine, which exhibited a slope of 211, and the clinical comparator verapamil, which showed a slope of 232 under identical assay conditions [1]. The greater efficacy of isotrilobine relative to trilobine is attributed to the methyl group at the N-2′ position [1]. This represents a direct head-to-head comparison within the same experimental system.
| Evidence Dimension | Multidrug resistance reversal efficacy (slope value from cytotoxicity enhancement factor vs cytotoxicity factor plot) |
|---|---|
| Target Compound Data | Slope = 28 |
| Comparator Or Baseline | Isotrilobine: Slope = 211; Verapamil: Slope = 232 |
| Quantified Difference | Trilobine exhibits 7.5-fold lower MDR reversal efficacy than isotrilobine and 8.3-fold lower than verapamil |
| Conditions | MCF-7/ADR doxorubicin-resistant human breast adenocarcinoma cells; bicinchoninic acid (BCA) microtiter bioassay; compounds tested at concentrations below ED20 |
Why This Matters
This quantitative divergence establishes that trilobine and isotrilobine are not interchangeable for MDR reversal applications; procurement decisions must be guided by the specific experimental endpoint.
- [1] Hall AM, Chang CJ. Multidrug-Resistance Modulators from Stephania japonica. J Nat Prod. 1997;60(11):1193-1195. https://pubs.acs.org/doi/abs/10.1021/np9702048 View Source
